Cas no 16854-72-1 (Propanebis(thioic)acid, S1,S3-diphenyl ester)

Propanebis(thioic)acid, S1,S3-diphenyl ester structure
16854-72-1 structure
Product Name:Propanebis(thioic)acid, S1,S3-diphenyl ester
CAS No:16854-72-1
MF:C15H12O2S2
MW:288.384581565857
CID:830671
PubChem ID:10989848
Update Time:2024-11-05

Propanebis(thioic)acid, S1,S3-diphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanebis(thioic)acid, S1,S3-diphenyl ester
    • Propanebis(thioic) acid, S1,S3-diphenyl ester
    • DTXSID901297495
    • S1,S3-Diphenyl propanebis(thioate)
    • SCHEMBL24523122
    • S,S'-diphenyl dithiomalonate
    • 16854-72-1
    • Inchi: 1S/C15H12O2S2/c16-14(18-12-7-3-1-4-8-12)11-15(17)19-13-9-5-2-6-10-13/h1-10H,11H2
    • InChI Key: ZBRJOIXOZZBJLT-UHFFFAOYSA-N
    • SMILES: S(C(CC(=O)SC1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 288.02787197g/mol
  • Monoisotopic Mass: 288.02787197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 84.7Ų

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